![molecular formula C12H21NO4 B6182895 (1r,4r)-4-[(tert-butoxy)carbamoyl]cyclohexane-1-carboxylic acid, trans CAS No. 2613382-69-5](/img/no-structure.png)
(1r,4r)-4-[(tert-butoxy)carbamoyl]cyclohexane-1-carboxylic acid, trans
Overview
Description
(1R,4R)-4-[(tert-butoxy)carbamoyl]cyclohexane-1-carboxylic acid, trans (also known as TBACCH) is a cyclic acid that has a wide range of applications in scientific research and laboratory experiments. It is a compound that has been studied extensively due to its unique properties and its ability to interact with other molecules. TBACCH is a versatile molecule that can be used in a variety of ways, from synthesizing drugs to studying the mechanisms of action of drugs.
Scientific Research Applications
TBACCH has a wide range of applications in scientific research. It can be used to synthesize drugs, study the mechanisms of action of drugs, and study the biochemical and physiological effects of drugs. TBACCH can also be used to study the structure and function of proteins and enzymes, as well as to study the structure and function of cell membranes. TBACCH is also used in the synthesis of polymers and other materials.
Mechanism of Action
TBACCH has several different mechanisms of action. It can bind to proteins and enzymes, which can alter the structure and function of these molecules. It can also bind to cell membranes, which can affect the transport of molecules across the membrane. TBACCH can also bind to DNA and RNA, which can affect the transcription and translation of genetic information.
Biochemical and Physiological Effects
TBACCH has several different biochemical and physiological effects. It can affect the activity of enzymes, which can lead to changes in the metabolism of cells. It can also affect the transport of molecules across cell membranes, which can lead to changes in the uptake of nutrients and the release of waste products. TBACCH can also affect the transcription and translation of genetic information, which can lead to changes in the expression of genes.
Advantages and Limitations for Lab Experiments
TBACCH has several advantages for laboratory experiments. It is a relatively stable molecule, which makes it easy to handle and store. It is also relatively inexpensive, which makes it cost-effective for use in experiments. TBACCH is also relatively non-toxic, which makes it safe to use in experiments. However, TBACCH can be difficult to synthesize, and it is not always easy to obtain.
Future Directions
TBACCH has several potential future applications. It could be used to study the structure and function of proteins and enzymes, as well as to study the structure and function of cell membranes. It could also be used to study the biochemical and physiological effects of drugs, as well as the mechanisms of action of drugs. TBACCH could also be used to synthesize polymers and other materials. Finally, TBACCH could be used to study the transcription and translation of genetic information, as well as the expression of genes.
Synthesis Methods
TBACCH can be synthesized using several different methods. The most common method is the reaction between tert-butyl isocyanate and cyclohexanecarboxylic acid. This reaction produces a cyclohexanecarboxylic acid ester, which can then be hydrolyzed to form TBACCH. Another method is the reaction between cyclohexanecarboxylic acid and tert-butyl isocyanate in the presence of a strong base, such as sodium hydroxide. This reaction produces an intermediate that can be hydrolyzed to form TBACCH.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1r,4r)-4-[(tert-butoxy)carbamoyl]cyclohexane-1-carboxylic acid, trans involves the protection of the carboxylic acid group followed by the addition of the tert-butoxycarbonyl (Boc) protecting group to the amine group. The protected amine is then reacted with cyclohexanone to form the desired product. The Boc group is then removed to yield the final product.", "Starting Materials": [ "Cyclohexanone", "1,4-cyclohexanedicarboxylic acid", "tert-butyl chloroformate", "triethylamine", "diisopropylethylamine", "N,N-dimethylformamide", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "1. Protection of carboxylic acid group: 1,4-cyclohexanedicarboxylic acid is reacted with tert-butyl chloroformate and triethylamine in N,N-dimethylformamide to form the tert-butyl ester.", "2. Protection of amine group: The tert-butyl ester is then reacted with diisopropylethylamine and tert-butoxycarbonyl chloride in N,N-dimethylformamide to form the tert-butoxycarbonyl (Boc) protected amine.", "3. Formation of intermediate: The Boc-protected amine is then reacted with cyclohexanone in the presence of sodium bicarbonate and water to form the intermediate.", "4. Removal of Boc group: The Boc group is removed by treatment with sodium bicarbonate and water to yield the final product, (1r,4r)-4-[(tert-butoxy)carbamoyl]cyclohexane-1-carboxylic acid, trans." ] } | |
| 2613382-69-5 | |
Molecular Formula |
C12H21NO4 |
Molecular Weight |
243.3 |
Purity |
95 |
Origin of Product |
United States |
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